Cas no 1557-59-1 (2,4-Hexadienedinitrile,(2Z,4Z)-)

2,4-Hexadienedinitrile,(2Z,4Z)- structure

1557-59-1 structure

Product Name:2,4-Hexadienedinitrile,(2Z,4Z)-

CAS No:1557-59-1

Molecular Formula:C₆H₄N₂

Molecular Weight:104.10936

CID:117817

PubChem ID:24861482

2,4-Hexadienedinitrile,(2Z,4Z)- Properties

Names and Identifiers

- 2,4-Hexadienedinitrile,(2Z,4Z)-
- (2Z,4Z)-2,4-HEXADIENEDINITRILE
- CIS,CIS-MUCONONITRILE
- hexa-2c,4c-dienedinitrile
- cis,cis-1,4-Dicyano-1,3-butadiene
- 821-60-3
- 2,4-Hexadienedinitrile, (2Z,4Z)-
- cis,cis-Mucononitrile, 98%
- (2Z,4Z)-2,4-Hexadienedinitrile #
- 1557-59-1
- 2,4-Hexadienedinitrile, (Z,Z)-
- J-009223
- UNII-U6GQ3TN24V
- (Z,Z)-2,4-Hexadienedinitrile
- (2Z,4Z)-hexa-2,4-dienedinitrile
- A840261
- U6GQ3TN24V
- QLQYLCRMTTXKHS-CCAGOZQPSA-N
- SCHEMBL25838335
- (2Z,4Z)-2,4-Hexadienedinitrile
- cis,cis-Mucononitrile
- DB-318910
- +Expand
- MDL： MFCD00075424
- InChIKey： QLQYLCRMTTXKHS-CCAGOZQPSA-N
- Inchi： InChI=1S/C6H4N2/c7-5-3-1-2-4-6-8/h1-4H/b3-1-,4-2-
- SMILES： N#C/C=C\C=C/C#N

Computed Properties

Exact Mass: 104.03700
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 104.037448136g/mol
Heavy Atom Count: 8
Complexity: 169
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 2
Covalently-Bonded Unit Count: 1
XLogP3: 0.6
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 47.6Å²

Experimental Properties

LogP: 1.14596
PSA: 47.58000
Refractive Index: 1.498
Boiling Point: 244.7°C at 760 mmHg
Melting Point: 128-131 °C (lit.)
Flash Point: 115.6°C
Color/Form: Not determined
Solubility: Not determined
Density: 1.024

2,4-Hexadienedinitrile,(2Z,4Z)- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
SHENG KE LU SI SHENG WU JI SHU	sc-227678-1 g	cis,cis-Mucononitrile,	1557-59-1		1g	￥910.00	2023-07-10
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	348945-1G	2,4-Hexadienedinitrile,(2Z,4Z)-	1557-59-1	98%	1G	￥1286.99	2022-02-24

2,4-Hexadienedinitrile,(2Z,4Z)- Suppliers

SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.

Audited Supplier

(CAS:1557-59-1)

MR./MRS.:MO HANG QI

Phone:17002132182

Email:3146474380@qq.com

2,4-Hexadienedinitrile,(2Z,4Z)- Related Literature

1. Oxidation of o-phenylenediamines with lead tetra-acetate

Kunio Nakagawa,Hiroshi Onoue Chem. Commun. (London) 1965 396a
2. Homogeneous bio-inspired copper-catalyzed oxidation reactions

Patrick Gamez,Peter G. Aubel,Willem L. Driessen,Jan Reedijk Chem. Soc. Rev. 2001 30 376
3. Decomposition of aromatic azides by di-iron nonacarbonyl

C. D. Campbell,C. W. Rees J. Chem. Soc. D 1969 537b
4. Oxidation of o-phenylenediamines with lead tetra-acetate

Kunio Nakagawa,Hiroshi Onoue Chem. Commun. (London) 1965 396a
5. Oxidation of 1- and 2-aminobenzotriazole

C. D. Campbell,C. W. Rees Chem. Commun. (London) 1965 192
6. Reactive intermediates. Part I. Synthesis and oxidation of 1- and 2-aminobenzotriazole

C. D. Campbell,C. W. Rees J. Chem. Soc. C 1969 742
7. Polyene acids. Part VIII. The isomeric muconic diamides and mucononitriles

J. A. Elvidge,Peter Sims J. Chem. Soc. C 1966 385
8. Hypervalent iodine(iii)-induced oxidative [4+2] annulation of o-phenylenediamines and electron-deficient alkynes: direct synthesis of quinoxalines from alkyne substrates under metal-free conditions

Sota Okumura,Youhei Takeda,Kensuke Kiyokawa,Satoshi Minakata Chem. Commun. 2013 49 9266

1557-59-1 (2,4-Hexadienedinitrile,(2Z,4Z)-) Related Products

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